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Compound of Interest

Compound Name: Diosgenin acetate

Cat. No.: B086577 Get Quote

For immediate release:

This technical guide provides an in-depth overview of diosgenin acetate, a pivotal steroidal

sapogenin derivative, for researchers, scientists, and professionals in drug development. This

document details its chemical structure, physicochemical properties, biological activities, and

underlying mechanisms of action, alongside relevant experimental protocols.

Chemical Structure and Properties
Diosgenin acetate is the acetylated form of diosgenin, a naturally occurring steroid sapogenin

found abundantly in plants of the Dioscorea (wild yam) species. The addition of the acetate

group at the C-3 position modifies its polarity and can influence its biological activity and

pharmacokinetic profile.

Table 1: Chemical Identifiers of Diosgenin Acetate
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Identifier Value

IUPAC Name

[(1S,2S,4S,5'R,6R,7S,8R,9S,12S,13R,16S)-5',7,

9,13-tetramethylspiro[5-

oxapentacyclo[10.8.0.0²,⁹.0⁴,⁸.0¹³,¹⁸]icos-18-

ene-6,2'-oxane]-16-yl] acetate[1]

CAS Number 1061-54-7[1]

Molecular Formula C₂₉H₄₄O₄[1][2]

SMILES

C[C@@H]1CC[C@@]2(--INVALID-LINK--

C[C@@H]4[C@@]3(CC[C@H]5[C@H]4CC=C6

[C@@]5(CC--INVALID-LINK--

OC(=O)C)C)C">C@HC)OC1[1][2]

InChI Key CZCROZIJKBXZDP-IKEOEMBBSA-N[1][2]

Table 2: Physicochemical Properties of Diosgenin Acetate

Property Value Source

Molecular Weight 456.66 g/mol [2]

Melting Point 196-198 °C LookChem

Boiling Point 535.8 °C at 760 mmHg MOLBASE

Density 1.12 g/cm³ MOLBASE

LogP 6.28 LookChem

Solubility

Soluble in organic solvents like

chloroform and

dimethylformamide.

Inferred from Diosgenin

solubility

Biological Activities and Mechanisms of Action
Diosgenin and its acetate derivative exhibit a wide range of pharmacological activities, making

them promising candidates for drug development. Key activities include anti-cancer, anti-
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inflammatory, and antioxidant effects. These biological responses are mediated through the

modulation of various cellular signaling pathways.

Anti-Cancer Activity
Diosgenin acetate has demonstrated potent anti-cancer properties by inhibiting cell

proliferation, inducing apoptosis (programmed cell death), and preventing metastasis in various

cancer cell lines.[1] The underlying mechanisms involve the modulation of key signaling

pathways that are often dysregulated in cancer.

PI3K/Akt Pathway: Diosgenin and its derivatives have been shown to inhibit the

Phosphatidylinositol 3-kinase (PI3K)/Akt signaling pathway.[1] This pathway is crucial for cell

survival and proliferation, and its inhibition by diosgenin acetate can lead to cell cycle arrest

and apoptosis.[1]

NF-κB Pathway: The Nuclear Factor-kappa B (NF-κB) pathway is a critical regulator of

inflammatory responses and cell survival. Diosgenin has been found to suppress the

activation of NF-κB, leading to a reduction in the expression of pro-inflammatory and anti-

apoptotic genes.

STAT3 Pathway: Signal Transducer and Activator of Transcription 3 (STAT3) is another key

protein involved in cancer cell proliferation and survival. Diosgenin has been reported to

inhibit the STAT3 signaling pathway, contributing to its anti-tumor effects.
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Figure 1: Diosgenin Acetate's Inhibition of Key Cancer Signaling Pathways.

Anti-inflammatory Activity
Diosgenin acetate exhibits significant anti-inflammatory properties by inhibiting the production

of pro-inflammatory mediators. This is primarily achieved through the suppression of the NF-κB

signaling pathway, which controls the transcription of various inflammatory cytokines and

enzymes like COX-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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